Cas no 1486650-45-6 (N-(but-3-yn-1-yl)-3,5-dimethylcyclohexan-1-amine)
N-(but-3-yn-1-yl)-3,5-dimethylcyclohexan-1-amine Chemical and Physical Properties
Names and Identifiers
-
- DTXSID601254062
- AKOS014080772
- EN300-1290895
- 1486650-45-6
- Cyclohexanamine, N-3-butyn-1-yl-3,5-dimethyl-
- CS-0283094
- N-(BUT-3-YN-1-YL)-3,5-DIMETHYLCYCLOHEXAN-1-AMINE
- N-(but-3-yn-1-yl)-3,5-dimethylcyclohexan-1-amine
-
- Inchi: 1S/C12H21N/c1-4-5-6-13-12-8-10(2)7-11(3)9-12/h1,10-13H,5-9H2,2-3H3
- InChI Key: QABGSGUWWVLBGA-UHFFFAOYSA-N
- SMILES: N(CCC#C)C1CC(C)CC(C)C1
Computed Properties
- Exact Mass: 179.167399674g/mol
- Monoisotopic Mass: 179.167399674g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 179
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.1
- Topological Polar Surface Area: 12Ų
N-(but-3-yn-1-yl)-3,5-dimethylcyclohexan-1-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1290895-1.0g |
N-(but-3-yn-1-yl)-3,5-dimethylcyclohexan-1-amine |
1486650-45-6 | 1g |
$0.0 | 2023-06-06 | ||
| Enamine | EN300-1290895-50mg |
N-(but-3-yn-1-yl)-3,5-dimethylcyclohexan-1-amine |
1486650-45-6 | 50mg |
$647.0 | 2023-09-30 | ||
| Enamine | EN300-1290895-100mg |
N-(but-3-yn-1-yl)-3,5-dimethylcyclohexan-1-amine |
1486650-45-6 | 100mg |
$678.0 | 2023-09-30 | ||
| Enamine | EN300-1290895-250mg |
N-(but-3-yn-1-yl)-3,5-dimethylcyclohexan-1-amine |
1486650-45-6 | 250mg |
$708.0 | 2023-09-30 | ||
| Enamine | EN300-1290895-500mg |
N-(but-3-yn-1-yl)-3,5-dimethylcyclohexan-1-amine |
1486650-45-6 | 500mg |
$739.0 | 2023-09-30 | ||
| Enamine | EN300-1290895-1000mg |
N-(but-3-yn-1-yl)-3,5-dimethylcyclohexan-1-amine |
1486650-45-6 | 1000mg |
$770.0 | 2023-09-30 | ||
| Enamine | EN300-1290895-2500mg |
N-(but-3-yn-1-yl)-3,5-dimethylcyclohexan-1-amine |
1486650-45-6 | 2500mg |
$1509.0 | 2023-09-30 | ||
| Enamine | EN300-1290895-5000mg |
N-(but-3-yn-1-yl)-3,5-dimethylcyclohexan-1-amine |
1486650-45-6 | 5000mg |
$2235.0 | 2023-09-30 | ||
| Enamine | EN300-1290895-10000mg |
N-(but-3-yn-1-yl)-3,5-dimethylcyclohexan-1-amine |
1486650-45-6 | 10000mg |
$3315.0 | 2023-09-30 |
N-(but-3-yn-1-yl)-3,5-dimethylcyclohexan-1-amine Related Literature
-
L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
-
Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
Additional information on N-(but-3-yn-1-yl)-3,5-dimethylcyclohexan-1-amine
Research Brief on N-(but-3-yn-1-yl)-3,5-dimethylcyclohexan-1-amine (CAS: 1486650-45-6) in Chemical Biology and Pharmaceutical Applications
N-(but-3-yn-1-yl)-3,5-dimethylcyclohexan-1-amine (CAS: 1486650-45-6) is a structurally unique compound that has recently garnered attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its alkyne-functionalized amine moiety and dimethylcyclohexane backbone, has shown promising potential in various applications, including drug discovery, chemical probes, and bioconjugation strategies. Recent studies have focused on its synthesis, reactivity, and biological activity, positioning it as a versatile scaffold for further development.
The synthesis of N-(but-3-yn-1-yl)-3,5-dimethylcyclohexan-1-amine has been optimized to achieve high yields and purity, as reported in recent literature. The compound's alkyne group serves as a key functional handle for click chemistry reactions, enabling its use in bioconjugation and labeling applications. Researchers have leveraged this feature to develop targeted probes for studying protein interactions and cellular pathways. Additionally, the dimethylcyclohexane moiety contributes to the compound's lipophilicity, which may influence its pharmacokinetic properties in drug design.
Recent pharmacological studies have explored the biological activity of N-(but-3-yn-1-yl)-3,5-dimethylcyclohexan-1-amine and its derivatives. Preliminary data suggest that this scaffold exhibits modulatory effects on specific neurotransmitter systems, making it a candidate for central nervous system (CNS) drug development. Its structural features have also been investigated for potential antimicrobial and anti-inflammatory properties, though further validation is required. The compound's unique combination of rigidity (from the cyclohexane ring) and flexibility (from the alkyne side chain) offers a valuable template for medicinal chemistry optimization.
In the context of chemical biology, N-(but-3-yn-1-yl)-3,5-dimethylcyclohexan-1-amine has been employed as a building block for the development of activity-based probes (ABPs). These probes have been used to study enzyme activity and inhibitor interactions in complex biological systems. The compound's compatibility with copper-catalyzed azide-alkyne cycloaddition (CuAAC) reactions has facilitated its incorporation into diverse molecular architectures, enabling the creation of libraries for high-throughput screening.
Future research directions for this compound include further exploration of its structure-activity relationships (SAR), optimization of its physicochemical properties for drug-like characteristics, and expansion of its applications in targeted drug delivery systems. The growing body of research on N-(but-3-yn-1-yl)-3,5-dimethylcyclohexan-1-amine underscores its potential as a valuable tool in both basic research and therapeutic development within the chemical biology and pharmaceutical sectors.
1486650-45-6 (N-(but-3-yn-1-yl)-3,5-dimethylcyclohexan-1-amine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)